Cas no 2098111-75-0 (6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde)

• Product Name: 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde
• CAS No: 2098111-75-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5044681
• Update Time: 2025-05-22

6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde
• 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde

• Inchi： 1S/C13H12N2O2/c16-8-11-6-12-9-17-13(7-15(12)14-11)10-4-2-1-3-5-10/h1-6,8,13H,7,9H2
• InChI Key： FCNDZPYPXINGSH-UHFFFAOYSA-N
• SMILES： O1CC2=CC(C=O)=NN2CC1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 1
• Topological Polar Surface Area: 44.1

Additional information on 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde

Comprehensive Overview of 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde (CAS No. 2098111-75-0)

The compound 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde (CAS No. 2098111-75-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a pyrazolo-oxazine core with a phenyl substituent and an aldehyde functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde has surged due to their role in addressing unmet medical needs. For instance, its structural analogs have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing public interest in "next-generation therapeutics" and "targeted drug delivery systems," which are frequently searched topics in scientific and AI-driven platforms. The compound's aldehyde moiety also offers reactivity for further derivatization, making it a valuable building block in combinatorial chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 2098111-75-0 involves multi-step organic transformations, often starting from readily available precursors like phenylhydrazine and glyoxal. Optimizing its yield and purity is a key focus for industrial-scale production, as highlighted in recent patents and publications. The compound's stability under various conditions (e.g., pH, temperature) is another area of investigation, especially for researchers exploring its formulation in drug products.

Environmental and regulatory considerations are also critical when working with 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry trend toward "green chemistry" and "sustainable synthesis," which are hot topics in both academic and industrial circles. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with quality standards.

In summary, 6-Phenyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-2-carbaldehyde represents a promising scaffold for medicinal chemistry and material science. Its combination of structural novelty and functional versatility positions it as a subject of ongoing research, particularly in the context of "precision medicine" and "high-throughput screening." As scientific inquiries into its applications expand, this compound is likely to remain a focal point for innovation in the life sciences sector.